Cas no 2411641-66-0 (4-Chloro-6-fluoro-1H-benzo[d][1,2,3]triazole)

• Product Name: 4-Chloro-6-fluoro-1H-benzo[d][1,2,3]triazole
• CAS No: 2411641-66-0
• MF: C₆H₃ClFN₃
• MW: 171.559522867203
• CID: 6794952
• PubChem ID: 154729678
• Update Time: 2024-09-13

4-Chloro-6-fluoro-1H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

• 2411641-66-0
• 4-Chloro-6-fluoro-1H-benzo[d][1,2,3]triazole

• Inchi： 1S/C6H3ClFN3/c7-4-1-3(8)2-5-6(4)10-11-9-5/h1-2H,(H,9,10,11)
• InChI Key： SPIMNHSHPHZUID-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C1=NNN=2)F

Computed Properties

• Exact Mass: 170.9999530g/mol
• Monoisotopic Mass: 170.9999530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų